Cas no 71571-36-3 (c9h4f9no6s3)
c9h4f9no6s3 structure
Product Name:c9h4f9no6s3
CAS No:71571-36-3
MF:C9H4F9NO6S3
MW:489.311790466309
CID:862675
Update Time:2024-03-06
c9h4f9no6s3 Chemical and Physical Properties
Names and Identifiers
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- c9h4f9no6s3
- Benzenamine, 2,4,6-tris[(trifluoromethyl)sulfonyl]-
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- Inchi： 1S/C9H4F9NO6S3/c10-7(11,12)26(20,21)3-1-4(27(22,23)8(13,14)15)6(19)5(2-3)28(24,25)9(16,17)18/h1-2H,19H2
- InChI Key： YCLWXDHIQVVRQB-UHFFFAOYSA-N
- SMILES： C1(N)=C(S(C(F)(F)F)(=O)=O)C=C(S(C(F)(F)F)(=O)=O)C=C1S(C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 488.90572
Experimental Properties
- Density: 1.837±0.06 g/cm3(Predicted)
- Boiling Point: 536.4±50.0 °C(Predicted)
- PSA: 128.44
- pka: -13.98±0.16(Predicted)
c9h4f9no6s3 Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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